2-(1-{1,6-dimethyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}azetidin-3-yl)-2H-1,2,3-triazole

• IUPAC Name: 1,6-dimethyl-4-[3-(triazol-2-yl)azetidin-1-yl]pyrazolo[3,4-d]pyrimidine
• InChI: InChI=1S/C12H14N8/c1-8-16-11-10(5-15-18(11)2)12(17-8)19-6-9(7-19)20-13-3-4-14-20/h3-5,9H,6-7H2,1-2H3
• InChI Key: PJTNIOLXAYWSEK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=NN2C)C(=N1)N3CC(C3)N4N=CC=N4
• Molecular Formula: C12H14N8
• Molecular Weight: 270.29 g/mol
• CAS No.: 2415603-90-4

Description

The compound “2-(1-{1,6-dimethyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}azetidin-3-yl)-2H-1,2,3-triazole” is a heterocyclic compound containing pyrazolo[3,4-d]pyrimidine linkage with 1,4-disubstituted-1,2,3-triazoles. It is a nitrogen-containing compound and is considered as a privileged core skeleton in biologically active compounds.

Synthesis Analysis

The synthesis of this compound involves the use of ultrasonic-assisted Huisgen 1,3-dipolar cycloaddition reaction. This method yields good results and has been used to synthesize a variety of compounds with similar structures.

Molecular Structure Analysis

The molecular structure of this compound includes a pyrazolo[3,4-d]pyrimidine core, which is a fused nitrogen-containing heterocyclic ring system. This core is linked to a 1,4-disubstituted-1,2,3-triazole via a methylene-oxy group.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include a cycloaddition reaction of 1,3-dipolar organic azide and terminal alkyne in the presence of a Cu(I) catalyst. This reaction is part of the Huisgen 1,3-dipolar cycloaddition, which is a type of click reaction.

Mechanism of Action

While the exact mechanism of action of this compound is not specified in the retrieved papers, similar compounds have shown inhibitory activity against CDK2/cyclin A2. This suggests that “2-(1-{1,6-dimethyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}azetidin-3-yl)-2H-1,2,3-triazole” may also act as a CDK2 inhibitor.

Future Directions

The future directions for this compound could involve further investigations into its potential as a CDK2 inhibitor. This could include testing its efficacy against various cancer cell lines and studying its effects on cell cycle progression and apoptosis induction.